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For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Biotinyl-12-aminododecanoic acid (CAS: 135447-73-3) is a long-chain, amine-reactive

biotinylation reagent commonly employed in proteomics and other biochemical assays.[1][2][3]

Its extended 12-carbon spacer arm minimizes steric hindrance, facilitating efficient binding of

biotin to avidin or streptavidin. This document provides detailed protocols for the preparation of

stock and working solutions of N-Biotinyl-12-aminododecanoic acid, ensuring reliable and

reproducible results in your research applications.

Physicochemical Properties
A summary of the key physicochemical properties of N-Biotinyl-12-aminododecanoic acid is

presented in Table 1. Understanding these properties is crucial for proper handling, storage,

and solution preparation.
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Property Value Reference

CAS Number 135447-73-3 [4]

Molecular Formula C22H39N3O4S [4]

Molecular Weight 441.63 g/mol [4]

Appearance White Solid [4]

Melting Point 215-217°C [4]

Solubility

Slightly soluble in

Dimethylformamide (DMF) and

Dimethyl sulfoxide (DMSO)

[4]

Storage Temperature -20°C [4]

Experimental Protocols
Materials and Equipment

N-Biotinyl-12-aminododecanoic acid (purity >98%)

Anhydrous Dimethyl sulfoxide (DMSO)

Anhydrous Dimethylformamide (DMF)

Sterile, nuclease-free water

Appropriate aqueous buffer (e.g., Phosphate-Buffered Saline (PBS), HEPES, Tris)

Vortex mixer

Calibrated micropipettes

Sterile microcentrifuge tubes

-20°C freezer

Preparation of Stock Solution (10 mM)
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Due to its limited solubility in aqueous solutions, a concentrated stock solution of N-Biotinyl-
12-aminododecanoic acid should be prepared in an organic solvent like anhydrous DMSO or

DMF.

Protocol:

Equilibrate the vial of N-Biotinyl-12-aminododecanoic acid to room temperature before

opening to prevent moisture condensation.

Weigh out a precise amount of the reagent. For a 10 mM stock solution, you would dissolve

4.42 mg in 1 mL of solvent.

Add the appropriate volume of anhydrous DMSO or DMF to the solid reagent.

Vortex the solution thoroughly until all the solid has dissolved. Gentle warming (e.g., in a

37°C water bath) may aid dissolution, but avoid excessive heat.

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C, protected from light.

Preparation of Working Solutions
Working solutions are prepared by diluting the stock solution into the desired aqueous buffer

immediately before use. The final concentration of the working solution will depend on the

specific application.

Protocol:

Thaw a single aliquot of the 10 mM stock solution at room temperature.

Determine the required final concentration of the working solution for your experiment.

Calculate the volume of the stock solution needed to achieve the desired final concentration

in your chosen aqueous buffer.

Add the calculated volume of the stock solution to the appropriate volume of the aqueous

buffer.
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Mix the solution gently but thoroughly. It is important to note that the final concentration of

DMSO or DMF in the working solution should be kept to a minimum (typically <1%) to avoid

adverse effects on biological systems.

Example Dilution Calculation:

To prepare 1 mL of a 100 µM working solution from a 10 mM stock solution:

Use the formula: C1V1 = C2V2

(10 mM) * V1 = (0.1 mM) * (1 mL)

V1 = 0.01 mL or 10 µL

Add 10 µL of the 10 mM stock solution to 990 µL of the desired aqueous buffer.

Data Presentation
The following tables provide recommended concentration ranges for stock and working

solutions, as well as storage and stability information.

Table 2: Recommended Solution Concentrations

Solution Type Recommended Solvent Concentration Range

Stock Solution Anhydrous DMSO or DMF 10 - 50 mM

Working Solution
Aqueous Buffer (e.g., PBS,

HEPES, Tris)

1 - 100 µM (for general

labeling) or specific molar

ratios for protein biotinylation

Table 3: Storage and Stability
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Solution
Storage
Temperature

Recommended
Storage Duration

Notes

Solid Reagent -20°C
As per manufacturer's

recommendations

Keep desiccated and

protected from light.

Stock Solution (in

anhydrous

DMSO/DMF)

-20°C Up to 6 months

Store in small aliquots

to avoid repeated

freeze-thaw cycles.

Protect from moisture.

Working Solution (in

aqueous buffer)
2-8°C

Prepare fresh for each

use

Prone to hydrolysis;

should be used within

a few hours of

preparation.

Mandatory Visualizations
Experimental Workflow for Solution Preparation
The following diagram illustrates the workflow for preparing N-Biotinyl-12-aminododecanoic
acid working solutions.
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Caption: Workflow for preparing N-Biotinyl-12-aminododecanoic Acid solutions.
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Logical Relationship of Reagents and Solutions
This diagram shows the logical relationship between the starting material and the final working

solution.

N-Biotinyl-12-aminododecanoic Acid
(Solid)

10 mM Stock Solution

+

Anhydrous DMSO/DMF

+

Working Solution
(e.g., 100 µM)

Dilute with

Aqueous Buffer

Click to download full resolution via product page

Caption: Relationship of components for solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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